Cas no 77123-56-9 (3-Ethynylbenzaldehyde)
3-Ethynylbenzaldehyde structure
Product Name:3-Ethynylbenzaldehyde
CAS No:77123-56-9
MF:C9H6O
MW:130.143342494965
MDL:MFCD06245349
CID:562767
PubChem ID:2771644
Update Time:2025-04-19
3-Ethynylbenzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3-Ethynylbenzaldehyde
- Benzaldehyde,3-ethynyl-
- C9H6O
- 3-ethynyl-benzaldehyde
- 3-ethynylbenzaldehyde(SALTDATA: FREE)
- Benzaldehyde,3-ethynyl
- Meta-ethynylbenzaldehyde
- m-ethynylbenzaldehyde
- (3-Formylphenyl)acetylene
- 3ethynylbenzaldehyde
- 3-Ethinylbenzaldehyde
- BENZALDEHYDE, 3-ETHYNYL-
- IGIUWNVGCVCNPV-UHFFFAOYSA-N
- STL558402
- BBL104265
- VZ26776
- AB23573
- AK121077
- AB1007571
- EN300-1725470
- AC-5092
- SCHEMBL577853
- AKOS000111536
- 3-Ethynylbenzaldehyde, 97%
- A838963
- UT20G3FW1K
- PS-3047
- Z1201623414
- FT-0641633
- DTXSID50377991
- UNII-UT20G3FW1K
- CS-0028345
- MFCD06245349
- A1-00156
- W-203766
- F21254
- SY273914
- 77123-56-9
- DTXCID30329019
- DB-056175
-
- MDL： MFCD06245349
- Inchi： 1S/C9H6O/c1-2-8-4-3-5-9(6-8)7-10/h1,3-7H
- InChI Key： IGIUWNVGCVCNPV-UHFFFAOYSA-N
- SMILES： O=CC1C=CC=C(C#C)C=1
Computed Properties
- Exact Mass: 130.04200
- Monoisotopic Mass: 130.041864811g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 17.1
Experimental Properties
- Melting Point: 75-80 °C
- PSA: 17.07000
- LogP: 1.48040
3-Ethynylbenzaldehyde Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H302-H317-H319
- Warning Statement： P280-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：1
- Hazard Category Code： 22-36-43
- Safety Instruction： 26-36/37
-
Hazardous Material Identification：
- Storage Condition：Inert atmosphere,2-8°C
3-Ethynylbenzaldehyde Customs Data
- HS CODE：2912299000
- Customs Data：
China Customs Code:
2912299000Overview:
2912299000. Other cyclic aldehydes without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Appearance of tetraformaldehyde
Summary:
2912299000. other cyclic aldehydes without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
3-Ethynylbenzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TV946-100mg |
3-Ethynylbenzaldehyde |
77123-56-9 | 97% | 100mg |
185CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TV946-250mg |
3-Ethynylbenzaldehyde |
77123-56-9 | 97% | 250mg |
433CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TV946-5g |
3-Ethynylbenzaldehyde |
77123-56-9 | 97% | 5g |
3454CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TV946-1g |
3-Ethynylbenzaldehyde |
77123-56-9 | 97% | 1g |
￥842.0 | 2022-07-29 | |
| Chemenu | CM254995-1g |
3-Ethynylbenzaldehyde |
77123-56-9 | 95% | 1g |
$128 | 2021-06-16 | |
| Chemenu | CM254995-5g |
3-Ethynylbenzaldehyde |
77123-56-9 | 95% | 5g |
$295 | 2021-06-16 | |
| Chemenu | CM254995-10g |
3-Ethynylbenzaldehyde |
77123-56-9 | 95% | 10g |
$542 | 2021-06-16 | |
| Alichem | A019143483-5g |
3-Ethynylbenzaldehyde |
77123-56-9 | 95% | 5g |
$318.15 | 2023-09-01 | |
| Alichem | A019143483-10g |
3-Ethynylbenzaldehyde |
77123-56-9 | 95% | 10g |
$614.80 | 2023-09-01 | |
| Ambeed | A117387-100mg |
3-Ethynylbenzaldehyde |
77123-56-9 | 97% | 100mg |
$17.0 | 2025-04-17 |
3-Ethynylbenzaldehyde Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
77123-56-9 (3-Ethynylbenzaldehyde) Related Products
- 38846-64-9(2-Ethynylbenzaldehyde)
- 63697-96-1(4-Ethynylbenzaldehyde)
- 628290-78-8(Benzaldehyde, 4-[[3-(phenylethynyl)phenyl]ethynyl]-)
- 153390-76-2(Benzaldehyde,3,5-diethynyl-)
- 57341-98-7(4-(Phenylethynyl)benzaldehyde)
- 115021-39-1(3-(2-phenylethynyl)benzaldehyde)
- 263746-70-9(1,3-Benzenedicarboxaldehyde, 5-ethynyl- (9CI))
- 172508-29-1(4-(prop-1-yn-1-yl)benzaldehyde)
- 412041-46-4( )
- 84907-55-1(2PE)
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